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Compound of Interest

Compound Name: 3-(Tert-Octylamino)Propionitrile
CAS No.: 86375-28-2
Cat. No.: B1583971
Get Quote
. J

Prepared by: Gemini, Senior Application Scientist

This guide provides a comprehensive technical overview of 3-(Tert-Octylamino)Propionitrile,
tailored for researchers, scientists, and professionals in drug development and chemical
synthesis. It delves into the compound's molecular structure, weight, physicochemical
properties, synthesis, and safety protocols, grounding all claims in authoritative data.

Chemical Identity and Physicochemical Properties

3-(Tert-Octylamino)Propionitrile is a secondary amine featuring a bulky tert-octyl group and a
nitrile functional group. This unique combination of a sterically hindered, lipophilic alkyl group
and a polar nitrile moiety imparts specific solubility and reactivity characteristics.

Its formal IUPAC name is 3-(2,4,4-trimethylpentan-2-ylamino)propanenitrile.[1] It is also known
by synonyms such as 3-[(1,1,3,3-Tetramethylbutyl)amino]propanenitrile.[1]

Table 1: Key Identifiers and Properties
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Identifier/Property Value Source(s)
CAS Number 86375-28-2 [1][2]1[3]
Molecular Formula C11H22N:2 [11[2][3]
Molecular Weight 182.31 g/mol [1112]131[4]

3-(2,4,4-trimethylpentan-2-
IUPAC Name ) . [1]
ylamino)propanenitrile

Density 0.86 g/cm?3 [1][3]
Boiling Point 135°C (at 20 mmHg) [3]
SMILES CC(C)(C)CC(C)(C)NCCC#N [1]

| INChl Key | NJRROXHFUFARLU-UHFFFAOYSA-N |[1] |

Molecular Structure and Weight Elucidation
Structural Analysis

The molecular architecture of 3-(Tert-Octylamino)Propionitrile consists of three primary
components:

o Tert-Octyl Group (1,1,3,3-tetramethylbutyl): A highly branched, eight-carbon alkyl group. Its
significant steric hindrance is a defining feature, influencing the reactivity of the adjacent
secondary amine.

o Secondary Amine (-NH-): Acts as a linker and is a site of basicity and nucleophilicity,
although its reactivity is modulated by the bulky tert-octyl group.

» Propionitrile Group (-CH2CH2C=N): A three-carbon chain terminating in a nitrile. The nitrile
group is polar and can participate in various chemical transformations.

The spatial arrangement of the tert-octyl group sterically shields the nitrogen atom, which can
reduce its nucleophilicity compared to less hindered secondary amines. This is a critical
consideration in designing reactions involving this compound.
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2D structure of 3-(Tert-Octylamino)Propionitrile.

Molecular Weight Determination

The molecular weight of a compound is a fundamental physical property, essential for
stoichiometric calculations in chemical reactions and for material characterization.

Theoretical Calculation: The molecular weight is calculated from its molecular formula,
C11H22N2, using the atomic weights of its constituent elements:

e Carbon (C): 11 x 12.011u=132.121u
e Hydrogen (H): 22 x 1.008 u =22.176 u
e Nitrogen (N): 2 x 14.007 u = 28.014 u Total Molecular Weight = 182.311 u[1][2][3]

Experimental Verification: In a laboratory setting, the molecular weight is authoritatively
confirmed using mass spectrometry. In this technique, the molecule is ionized, and the mass-
to-charge ratio (m/z) of the resulting ion is measured. For 3-(Tert-Octylamino)Propionitrile, a
high-resolution mass spectrum would show a molecular ion peak [M+H]* at approximately m/z
183.186, confirming its elemental composition.

Synthesis Protocol and Mechanism

The primary route for synthesizing 3-(Tert-Octylamino)Propionitrile is through the aza-
Michael addition of tert-octylamine to acrylonitrile. This reaction is a classic example of
conjugate addition, where a nucleophile (the amine) attacks the (3-carbon of an a,B3-unsaturated
nitrile.

Reaction: tert-Octylamine + Acrylonitrile — 3-(Tert-Octylamino)Propionitrile

Mechanism Insight: The reaction proceeds without a catalyst but can be accelerated by acid or
base. The lone pair of electrons on the nitrogen atom of tert-octylamine acts as the nucleophile,
attacking the electron-deficient double bond of acrylonitrile. The steric bulk of the tert-octyl
group dictates the reaction conditions, often requiring elevated temperatures (80-160°C) to
overcome the activation energy.[5]

Experimental Workflow
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The following protocol outlines a general procedure for the synthesis.

1. Reagent Preparation

Charge reactor with
tert-octylamine and
acrylonitrile (1:1.1 molar ratio).

2. Reaction
Heat mixture to 120-140°C
under nitrogen atmosphere.

'

Monitor reaction progress
via GC or TLC until
starting material is consumed.

3. Product Isolation
Cool reaction mixture
to room temperature.

'

Remove excess acrylonitrile
and low-boiling impurities
under reduced pressure.

Purify the crude product via
vacuum distillation (e.g., at 135°C/20 mmHg).

4. Charaaterization

Confirm structure and purity
using NMR, FT-IR, and
Mass Spectrometry.

Click to download full resolution via product page
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General workflow for the synthesis of 3-(Tert-Octylamino)Propionitrile.

Applications and Utility

While 3-(Tert-Octylamino)Propionitrile is a specialized chemical, its structure lends it to
several industrial applications:

e Corrosion Inhibitor: The amine functional group can adsorb onto metal surfaces, forming a
protective film that prevents corrosion, particularly in petroleum refining and fuel distribution
systems.

o Fuel Additive: Its solubility in organic media and its basic nitrogen atom make it a candidate
for use as a fuel additive to neutralize acidic components and improve stability.

e Chemical Intermediate: It serves as a building block for more complex molecules. The nitrile
group can be hydrolyzed to a carboxylic acid or reduced to a primary amine, enabling the
synthesis of various derivatives, such as diamines and amides.

Safety, Handling, and Toxicology

As with any chemical reagent, proper handling of 3-(Tert-Octylamino)Propionitrile is
paramount. The safety profile is largely extrapolated from related aminopropionitrile
compounds.

GHS Hazard Information (based on similar compounds):
e Pictograms: Warning.
e Hazard Statements:

o H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

Handling and Storage:
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e Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety
goggles, and a lab coat.[6][7]

e Ventilation: Use only in a well-ventilated area or a chemical fume hood to avoid inhalation of
vapors.[7][8]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from oxidizing agents and strong acids.[6][8]

» First Aid: In case of skin contact, wash immediately with plenty of soap and water.[6] For eye
contact, rinse cautiously with water for several minutes. If inhaled, move the person to fresh
air.[6][8] Seek immediate medical attention if symptoms persist or in case of ingestion.[8]

Toxicological Insights: The toxicological properties have not been exhaustively investigated.[8]
However, nitriles as a class can be toxic, and skin/eye contact should be avoided. The primary
hazards are associated with irritation.[4]

Conclusion

3-(Tert-Octylamino)Propionitrile is a molecule with distinct structural features that define its
chemical behavior and applications. Its sterically hindered amine and reactive nitrile group
make it a valuable intermediate in synthesis and a functional component in industrial
formulations. A thorough understanding of its molecular structure, properties, and safe handling
protocols is essential for its effective and responsible use in a research and development
setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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